Cas no 2137658-26-3 (2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole)
2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole
- 2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole
- 2137658-26-3
- EN300-1085573
-
- Inchi: 1S/C9H18N2OSSi/c1-8-10-11-9(12-8)7-13-5-6-14(2,3)4/h5-7H2,1-4H3
- InChI Key: KUTRRMXMXJYHJN-UHFFFAOYSA-N
- SMILES: S(CC1=NN=C(C)O1)CC[Si](C)(C)C
Computed Properties
- Exact Mass: 230.09091091g/mol
- Monoisotopic Mass: 230.09091091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2Ų
2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085573-0.05g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 95% | 0.05g |
$612.0 | 2023-10-27 | |
| Enamine | EN300-1085573-0.1g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 95% | 0.1g |
$640.0 | 2023-10-27 | |
| Enamine | EN300-1085573-0.25g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 95% | 0.25g |
$670.0 | 2023-10-27 | |
| Enamine | EN300-1085573-0.5g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 95% | 0.5g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1085573-1.0g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1085573-2.5g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 95% | 2.5g |
$1428.0 | 2023-10-27 | |
| Enamine | EN300-1085573-5.0g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1085573-10.0g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1085573-1g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 95% | 1g |
$728.0 | 2023-10-27 | |
| Enamine | EN300-1085573-5g |
2-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1,3,4-oxadiazole |
2137658-26-3 | 95% | 5g |
$2110.0 | 2023-10-27 |
2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole
Recent Advances in the Study of 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole (CAS: 2137658-26-3)
The compound 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole (CAS: 2137658-26-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of the trimethylsilyl group and the oxadiazole ring in its structure imparts unique reactivity, making it a valuable scaffold for the development of novel pharmacophores. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to functionalize this compound and explore its potential in medicinal chemistry.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest that further optimization of this compound could lead to the development of new anti-inflammatory agents with improved efficacy and safety profiles.
Moreover, recent investigations into the pharmacokinetic properties of 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole have revealed favorable metabolic stability and bioavailability in preclinical models. These properties, combined with its synthetic accessibility, make it an attractive candidate for further drug discovery efforts. Researchers are currently exploring its potential applications in other therapeutic areas, including oncology and infectious diseases, where its unique chemical structure may offer novel mechanisms of action.
In conclusion, the compound 2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole (CAS: 2137658-26-3) represents a promising scaffold for the development of new therapeutic agents. Its synthetic versatility, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in medicinal chemistry. Future research should focus on optimizing its structure-activity relationships and exploring its potential in various disease models to fully realize its therapeutic potential.
2137658-26-3 (2-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1,3,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)